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Compound of Interest

Compound Name: 244cis

Cat. No.: B10860768 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 244cis (CAS No. 2956402-64-3) is not

publicly available. The following guidance is based on safety information for piperazine, a

structurally related parent compound, and general best practices for handling lipid nanoparticle

(LNP) waste. Researchers, scientists, and drug development professionals must obtain and

adhere to the specific SDS provided by the manufacturer for definitive handling and disposal

procedures.

The ionizable lipid 244cis is a piperazine-based compound utilized in the formulation of lipid

nanoparticles for mRNA delivery.[1][2] Due to its chemical nature and application in

nanoparticle technology, both the chemical hazards of its core structure and the considerations

for nanomaterial waste are paramount.

Hazard Identification and Safety Summary
Based on the hazard profile of the related compound, piperazine, 244cis should be handled as

a hazardous substance. The potential hazards are summarized below.
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Hazard Classification Description Precautionary Statements

Flammability Flammable Solid.[3]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Use explosion-

proof equipment.

Corrosivity
Causes severe skin burns and

eye damage.[3][4][5]

Do not breathe dust. Wash

skin thoroughly after handling.

Wear protective gloves,

clothing, eye, and face

protection.[4]

Sensitization

May cause an allergic skin

reaction or asthma symptoms

if inhaled.[3][5]

Avoid breathing dust.

Contaminated work clothing

should not be allowed out of

the workplace.

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[3][5]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Experimental Protocols: Handling and Personal
Protective Equipment (PPE)
When working with 244cis, especially in its pure form or when formulating LNPs, strict

adherence to safety protocols is essential.

Engineering Controls:

Work within a certified chemical fume hood or a glove box to minimize inhalation exposure.

[6]

Ensure non-recirculating ventilation systems are in place for laboratories handling

nanomaterials.[7]

Keep eyewash stations and safety showers in close proximity to the workstation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15049~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:45:54~~Piperazine%20%20anhydrous~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15049~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:45:54~~Piperazine%20%20anhydrous~~
https://chemdmart.com/public/assets/images/productDoc/piperazine-msds.pdf
https://www.tcichemicals.com/OP/en/sds/P0446_JP_EN.pdf
https://chemdmart.com/public/assets/images/productDoc/piperazine-msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15049~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:45:54~~Piperazine%20%20anhydrous~~
https://www.tcichemicals.com/OP/en/sds/P0446_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15049~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:45:54~~Piperazine%20%20anhydrous~~
https://www.tcichemicals.com/OP/en/sds/P0446_JP_EN.pdf
https://www.benchchem.com/product/b10860768?utm_src=pdf-body
https://www.purdue.edu/ehps/rem/documents/sops/sopnanoparticles.docx
https://riskmanagement.sites.olt.ubc.ca/files/2021/10/CHEM-GDL-002-Working-with-Nanomaterials-Guideline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity

before each use.

Eye Protection: Use chemical safety goggles or a face shield.[4]

Lab Coat: A lab coat or chemical-resistant apron must be worn.

Respiratory Protection: If there is a risk of aerosol generation and engineering controls are

insufficient, a NIOSH-approved respirator may be necessary.[6]

Proper Disposal Procedures for 244cis Waste
All waste containing 244cis, including pure material, solutions, and contaminated labware (e.g.,

pipette tips, tubes, wipes), must be treated as hazardous waste.[6][7] Do not dispose of this

material down the drain or in regular trash.[7][8]

Step-by-Step Disposal Protocol:

Segregation: Keep 244cis waste separate from other waste streams. Do not mix with non-

hazardous waste.

Containment:

Solid Waste: Collect all contaminated solid materials (e.g., wipes, PPE, glassware) in a

designated, leak-proof container lined with a heavy-duty plastic bag.[9] For added safety,

double-bag solid waste.[8][9]

Liquid Waste: Collect liquid waste containing 244cis or LNPs formulated with it in a clearly

labeled, sealed, and non-reactive waste container.[9]

Labeling: Clearly label the waste container with "Hazardous Waste," the name "244cis
Waste," and list all constituents (including solvents). The label should also indicate the

associated hazards (e.g., Flammable, Corrosive, Toxic).

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.
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Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor. The primary

method of disposal for this type of waste should be incineration.[8]

Spill and Emergency Procedures
Spills:

Evacuate the immediate area and alert colleagues.

If the spill is significant, contact your institution's EHS or emergency response team.[8]

For small spills, wear appropriate PPE, cover the spill with an absorbent material, and

clean the area using wet wiping methods to avoid generating dust.[6][7]

Collect all cleanup materials in a sealed container and dispose of as hazardous waste.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[5]

Visualized Workflows
The following diagrams illustrate the standard workflows for chemical waste disposal and

hazard assessment in a laboratory setting.
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Diagram 1: General Chemical Waste Disposal Workflow
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Caption: General workflow for hazardous chemical waste disposal.
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Diagram 2: Logical Flow for Handling 244cis
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Caption: Logical workflow for safe handling and disposal of 244cis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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